(2S)-2-cyclopentyl-2-[(methoxycarbonyl)amino]acetic acid

• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• IUPAC Name: (2S)-2-cyclopentyl-2-(methoxycarbonylamino)acetic acid
• InChI: InChI=1S/C9H15NO4/c1-14-9(13)10-7(8(11)12)6-4-2-3-5-6/h6-7H,2-5H2,1H3,(H,10,13)(H,11,12)/t7-/m0/s1
• InChI Key: QGXGXVGYRUPLHU-ZETCQYMHSA-N
• Isomeric SMILES: COC(=O)N[C@@H](C1CCCC1)C(=O)O
• Canonical SMILES: COC(=O)NC(C1CCCC1)C(=O)O

Description

(2S)-2-cyclopentyl-2-[(methoxycarbonyl)amino]acetic acid is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

KOH (3.87 g, 69.0 mmol) in water (50 mL) was added to ethyl 2-cyclopentyl-2-(methoxycarbonylamino)acetate (Compound I2.1) (7.6 g, 33.2 mmol) in ethanol (20 mL). The resultant mixture was stirred at rt for 5 h. Part of the solvent was removed under reduce pressure. The remaining mixture was extracted with Et2O (2×50 mL). The pH of the water layer was acidified by additions of HCl (1N, 20 mL) and the resultant mixture was extracted with DCM (3×50 mL), dried (MgSO4) and concentrated under reduce pressure. The residue was purified via Biotage (gradient: 10-80% of DCM/MeOH/HOAc (1: 0.05: 0.01) in DCM, KP-SIL 340 g column), KP-SIL 340 g column) to give the title product (5.95 g, 85%). 1H NMR (600 MHz, CDCl3) 1.26-1.48, 1.49-1.68, 1.68-1.85, 2.28, 3.69, 4.31, 5.12. Total no of protons: 14.